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Compound of Interest

Compound Name: Trimethylindium

Cat. No.: B1585567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylindium (In(CH₃)₃), commonly abbreviated as TMI, is a colorless, pyrophoric solid

organoindium compound.[1] It serves as a critical precursor in Metalorganic Vapour Phase

Epitaxy (MOVPE) for the deposition of indium-containing compound semiconductors.[1][2]

These materials are integral to the manufacturing of various electronic and optoelectronic

devices, including laser diodes, light-emitting diodes (LEDs), and concentrated photovoltaic

cells.[2] Due to its hazardous nature, strict adherence to handling and storage protocols is

imperative to ensure personnel safety and experimental integrity.[2]

Chemical and Physical Properties
Trimethylindium is highly reactive and possesses specific physical properties that necessitate

careful management in a laboratory or manufacturing setting.[3] It is a white solid that is

pyrophoric, meaning it can ignite spontaneously upon contact with air.[1][3] Furthermore, it

reacts violently with water.[3][4]
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Property Value Source

Molecular Formula C₃H₉In [4][5]

Molecular Weight 159.92 g/mol [3][4]

Appearance White solid [3]

Melting Point 88 °C (191 °F) [3][6]

Boiling Point 133.8 °C (272.8 °F) [3]

Density
Crystal: 1.568 g/cm³; Powder:

1.3 g/cm³ (experimental)
[3][6]

Vapor Pressure
log₁₀ P(mmHg) = 10.52 -

3014/T(K)
[3]

Experimental Protocols
Protocol 1: Safe Handling of Trimethylindium
Objective: To outline the standard operating procedure for the safe handling of TMI in a

research or production environment.

Materials and Equipment:

Trimethylindium in a sealed container

Inert atmosphere glove box or a sealed system

Fire-resistant laboratory coat or protective clothing[5][7]

Neoprene or nitrile rubber gloves[5]

Full face shield and chemical workers' goggles[5]

Emergency eye wash stations and safety showers in the immediate vicinity[5][7]

Specialized fire-extinguishing media for organometallics (e.g., dry chemical powder, lime,

sand, or soda ash)[3][5]
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Procedure:

Preparation:

Ensure all personal protective equipment (PPE) is worn correctly before entering the

designated handling area.[5][8] Contact lenses should not be worn.[3][5]

Verify that the glove box or sealed system is purged with an inert gas (e.g., nitrogen or

argon) and that the oxygen and moisture levels are below 50 ppm.[5][7]

Confirm the availability and functionality of emergency equipment, including safety

showers, eyewash stations, and appropriate fire extinguishers.[5][7]

Handling:

Introduce the sealed TMI container into the inert atmosphere of the glove box.

Once inside the glove box, carefully open the container.

Dispense the required amount of TMI using clean, dry tools. Avoid generating dust.[5][7]

Do not allow TMI to come into contact with air or moisture.[5][7]

Keep away from heat, sparks, open flames, and other ignition sources.[5][9]

Post-Handling:

Securely reseal the TMI container under the inert atmosphere.

Decontaminate any tools or surfaces that have come into contact with TMI according to

established laboratory procedures.

Remove the TMI container from the glove box and return it to proper storage.

Wash hands and other exposed areas with mild soap and water after completing the work

and before leaving the laboratory.[5][7]

Protocol 2: Storage of Trimethylindium
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Objective: To provide guidelines for the safe and compliant storage of TMI to maintain its

integrity and prevent hazardous situations.

Materials and Equipment:

Sealed containers of Trimethylindium

A dedicated, well-ventilated, and locked storage area[5][7]

Inert gas (nitrogen or argon) supply for storage containers[5][7]

Procedure:

Container Management:

Always keep the TMI container tightly closed when not in use.[5][7]

Store TMI in its original, sealed containers under an inert atmosphere of nitrogen or argon

with less than 50 ppm of oxygen.[5][7]

Storage Environment:

Store in a dry, cool, and well-ventilated place.[6][8][10]

The storage area must be locked to restrict unauthorized access.[5][7]

Store away from heat sources.[5][7] Do not allow the storage temperature to exceed 51°C

(125°F).[3]

Incompatible Materials:

Store TMI separately from incompatible materials, which include:

Water[3][5][7]

Oxidizing agents[3][5][7]

Alkalis[5][7]
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Bromine[5][7]

Chlorine[5][7]

Metal salts[5][7]

Emergency Procedures
In Case of a Spill:

Evacuate all non-essential personnel from the area.[5][7]

Do not use water to clean up the spill.[5][7]

Remove all sources of ignition.[5][7]

Cover the spill with a dry chemical extinguishing powder, lime, sand, or soda ash.[5][7]

Allow the material to decompose or the fire to burn out completely.[5][7]

Once the reaction has ceased, carefully sweep the material into a suitable container for

disposal.[5][7]

In Case of Fire:

Use only dry chemical powder, soda ash, or lime to extinguish the fire.[3]

NEVER use water, foam, or halogenated compounds.[3]

If it can be done without risk, move the container away from the fire area.[3]

First Aid:

Skin Contact: Immediately flush the affected area with large quantities of water. Remove

contaminated clothing if it is not stuck to the skin. Seek immediate medical attention.[3]

Eye Contact: Immediately flush eyes with large quantities of water for at least 15 minutes,

holding the eyelids open.[3] Get immediate medical attention.[5]
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Inhalation: Move the exposed person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call for immediate medical assistance.[10]
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Preparation

Handling in Glove Box

Post-Handling

Don Personal Protective Equipment (PPE)

Verify Inert Atmosphere in Glove Box

Confirm Emergency Equipment Readiness

Introduce Sealed TMI Container

Proceed to Handling

Open Container and Dispense TMI

Avoid Contact with Air and Moisture

Securely Reseal TMI Container

Proceed to Post-Handling

Decontaminate Tools and Surfaces

Return TMI to Storage

Wash Hands and Exposed Areas

Click to download full resolution via product page

Caption: Workflow for the safe handling of Trimethylindium.
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Container Management

Storage Environment

Incompatible Materials (Store Separately)

Keep Container Tightly Closed

Store Under Inert Atmosphere
(Nitrogen or Argon, <50 ppm O₂)

Dry, Cool, Well-Ventilated Area

Place in Storage

Locked and Restricted Access

Away from Heat Sources
(Temp < 51°C)

Water Oxidizing Agents Alkalis, Halogens, Metal Salts

Click to download full resolution via product page

Caption: Protocol for the safe storage of Trimethylindium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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